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Compound of Interest

Compound Name: Helioseal

Cat. No.: B020656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the viscosity and flow properties of

Helioseal Clear, a transparent, light-curing fissure sealant developed by Ivoclar Vivadent. Due

to the proprietary nature of specific quantitative viscosity values, this document synthesizes

publicly available data on its composition, qualitative rheological descriptions, and the typical

experimental protocols used to characterize such dental materials.

Core Composition and Material Properties
Helioseal Clear is an unfilled resin-based sealant, a characteristic that is central to its

rheological profile. Its composition is primarily a blend of dimethacrylate monomers.

Table 1: Composition of Helioseal Clear[1]
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Component Percentage by Weight Function

Bisphenol A-glycidyl

methacrylate (Bis-GMA)
60.0%

Base monomer, provides high

strength and low shrinkage.

Triethylene glycol

dimethacrylate (TEGDMA)
39.3%

Diluent monomer, reduces

viscosity and increases cross-

linking.

Stabilizers and Catalysts 0.7%
Control polymerization reaction

and shelf life.

The high concentration of Bis-GMA, a monomer known for its high viscosity (up to 910 Pa·s), is

balanced by the inclusion of the low-viscosity diluent TEGDMA (approximately 0.01 Pa·s). This

combination is designed to achieve a material with optimal handling and penetration

capabilities. For context, a 1:1 weight ratio of Bis-GMA to TEGDMA has been reported to have

a viscosity of approximately 0.32 Pa·s.[2]

Viscosity and Flow Characteristics
While a specific viscosity value for Helioseal Clear is not publicly disclosed in technical data

sheets or research literature, it is consistently characterized by its qualitative properties.

Table 2: Qualitative Rheological Properties of Helioseal Clear

Property Description Source

Viscosity Described as "low viscosity." [1]

Flow Properties

Characterized as having

"excellent flow and wetting

properties."

[1]

Rheological Behavior

As an unfilled resin sealant, it

is expected to exhibit non-

Newtonian, shear-thinning

behavior, where viscosity

decreases under the stress of

application.

[3][4][5]
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The low viscosity and excellent flow are critical for the clinical efficacy of a fissure sealant, as

they allow the material to penetrate deep into the complex topographies of pits and fissures,

creating a durable protective barrier.[6][7]

Experimental Protocols for Rheological
Characterization
The following sections detail the standard methodologies employed in dental materials science

to quantify the viscosity and flow properties of materials like Helioseal Clear.

Viscosity Measurement
The viscosity of dental sealants is typically determined using rotational rheometers or

viscometers, which measure the material's resistance to flow under controlled shear rates and

temperatures.

Experimental Protocol: Rotational Rheometry

Instrument: A dynamic oscillation rheometer or a cone-and-plate viscometer is used.[3][8]

Sample Preparation: A small sample of Helioseal Clear is dispensed directly onto the lower

plate of the rheometer.

Test Conditions: The temperature is maintained at a physiologically relevant level, typically

25°C.[9][10]

Measurement:

Steady Shear Test: The shear rate is ramped up, and the corresponding shear stress is

measured to determine the viscosity as a function of the shear rate. This can confirm the

shear-thinning nature of the material.

Oscillatory Test: A small, oscillating stress is applied to the material to determine its

viscoelastic properties, such as the storage modulus (elastic component) and loss

modulus (viscous component).
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Data Analysis: The viscosity is typically reported in Pascal-seconds (Pa·s) or centipoise (cP)

at specific shear rates.
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Diagram 1: Viscosity Measurement Workflow
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Diagram 2: Fissure Penetration Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

